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Compound of Interest

Compound Name: ProTx II

Cat. No.: B612438 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ProTx-II is a 30-amino acid peptide toxin isolated from the venom of the Peruvian green velvet

tarantula, Thrixopelma pruriens. It functions as a potent and selective gating modifier of

voltage-gated sodium (Nav) channels, with a particularly high affinity for the Nav1.7 subtype, a

key target in pain signaling pathways.[1][2] ProTx-II also exhibits activity, albeit with lower

potency, against other Nav subtypes and some voltage-gated calcium (Cav) channels.[3][4] Its

mechanism of action involves binding to the voltage-sensor domain of the channel, thereby

inhibiting its activation.[4] These properties make ProTx-II a valuable pharmacological tool for

studying ion channel function and a potential lead compound for the development of novel

analgesics.[5]

This document provides detailed protocols for the proper reconstitution, aliquoting, and storage

of lyophilized ProTx-II to ensure its stability and biological activity for research applications.
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Property Value Reference

Amino Acid Sequence
YCQKWMWTCDSERKCCEG

MVCRLWCKKKLW
[6]

Molecular Weight 3826.59 Da [6]

Disulfide Bridges
Cys2-Cys16, Cys9-Cys21,

Cys15-Cys25
[6]

Appearance White lyophilized solid

Purity
≥95% (as determined by

HPLC)
[6]

Inhibitory Activity of ProTx-II
The following table summarizes the half-maximal inhibitory concentration (IC50) values of

ProTx-II for various voltage-gated sodium channels.

Channel Subtype IC50 Reference

Nav1.7 0.3 nM [1][2]

Nav1.2 41 nM [1]

Nav1.5 79 nM [1]

Nav1.6 26 nM [1]

Other Nav Subtypes 30 - 150 nM [2]

Experimental Protocols
Reconstitution of Lyophilized ProTx-II
Proper reconstitution is critical for maintaining the biological activity of ProTx-II. It is

recommended to prepare a stock solution of a desired concentration, which can then be further

diluted for specific experimental needs.

Materials:
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Lyophilized ProTx-II vial

Sterile, high-purity water (e.g., Milli-Q® or equivalent) or a suitable sterile buffer (e.g.,

Phosphate-Buffered Saline - PBS, pH 7.4)

Sterile, low-protein-binding polypropylene microcentrifuge tubes

Calibrated micropipettes with sterile, low-retention tips

Vortex mixer

Microcentrifuge

Procedure:

Equilibration: Before opening, allow the vial of lyophilized ProTx-II to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation from forming inside the

vial, which can affect the stability of the peptide.

Centrifugation: Briefly centrifuge the vial at a low speed (e.g., 2000 x g for 1-2 minutes) to

ensure that all the lyophilized powder is collected at the bottom of the vial.

Solvent Addition: Carefully open the vial and add the desired volume of sterile, high-purity

water or buffer to achieve the target concentration. For example, to prepare a 100 µM stock

solution from 1 mg of ProTx-II (MW = 3826.59 g/mol ), you would add 261.3 µL of solvent. It

is advisable to start with a concentration of up to 1 mg/mL.[6]

Dissolution: Gently swirl the vial to dissolve the peptide. If necessary, the solution can be

gently vortexed for a few seconds. Avoid vigorous shaking, as this can cause aggregation or

degradation of the peptide.

Incubation: Allow the vial to sit at room temperature for 10-15 minutes to ensure complete

dissolution.

Final Centrifugation: Briefly centrifuge the vial again to collect the entire volume of the

reconstituted solution.
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Aliquoting and Storage
To avoid repeated freeze-thaw cycles that can degrade the peptide, it is crucial to aliquot the

reconstituted ProTx-II stock solution into single-use volumes.

Materials:

Reconstituted ProTx-II stock solution

Sterile, low-protein-binding polypropylene microcentrifuge tubes

Calibrated micropipettes with sterile, low-retention tips

Procedure:

Aliquoting: Dispense the reconstituted ProTx-II stock solution into smaller, single-use

aliquots in sterile, low-protein-binding polypropylene microcentrifuge tubes. The volume of

each aliquot should be based on the requirements of your future experiments.

Labeling: Clearly label each aliquot with the name of the peptide, concentration, and date of

reconstitution.

Storage:

Short-term storage (1-2 days): Aliquots can be stored at 4°C.

Long-term storage: For long-term stability, store the aliquots at -20°C or, preferably, at

-80°C. When stored properly at -20°C or below, the reconstituted peptide should be stable

for several months.

Quality Control of Reconstituted ProTx-II
While extensive quality control may not be feasible for all laboratories, a simple functional

assay can be performed to confirm the activity of the reconstituted ProTx-II.

Procedure:
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Functional Assay: Perform a dose-response experiment using a known sensitive cell line

expressing the target ion channel (e.g., HEK293 cells expressing Nav1.7) and a suitable

assay (e.g., patch-clamp electrophysiology or a fluorescence-based membrane potential

assay).

Comparison: Compare the IC50 value obtained from the freshly reconstituted ProTx-II with

the expected value from the literature to confirm its potency.

Diagrams
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Experimental Workflow for ProTx-II Handling

Reconstitution Aliquoting & Storage Experimental Use

Lyophilized ProTx-II Equilibrate to Room Temp Centrifuge Vial Add Sterile Solvent Gentle Dissolution Reconstituted Stock Solution Dispense into Aliquots Label Aliquots Store at -20°C or -80°C Thaw Aliquot Dilute to Working Concentration Perform Assay

Mechanism of Action of ProTx-II on Nav Channels
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. smartox-biotech.com [smartox-biotech.com]

2. ProTx-II, a selective inhibitor of NaV1.7 sodium channels, blocks action potential
propagation in nociceptors - PubMed [pubmed.ncbi.nlm.nih.gov]

3. ProTx II (Biotin) - Smartox Biotechnology [mayflowerbio.com]

4. ProTx II | Voltage-gated Sodium (NaV) Channels | Tocris Bioscience [tocris.com]

5. Development of ProTx-II Analogues as Highly Selective Peptide Blockers of Nav1.7 for the
Treatment of Pain - PubMed [pubmed.ncbi.nlm.nih.gov]

6. ProTx II | Voltage-gated Sodium Channel Blockers: R&D Systems [rndsystems.com]

To cite this document: BenchChem. [Application Notes and Protocols for Lyophilized ProTx-
II]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612438#reconstituting-and-aliquoting-lyophilized-
protx-ii]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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